Cas no 1805510-92-2 (3,4-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride)

3,4-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride is a highly functionalized aromatic sulfonyl chloride derivative, primarily used as a versatile intermediate in organic synthesis. Its key structural features include two electron-withdrawing trifluoromethyl groups and a bromine substituent, which enhance its reactivity in nucleophilic substitution and cross-coupling reactions. The sulfonyl chloride moiety allows for further derivatization into sulfonamides, sulfonate esters, or other sulfur-containing compounds. This compound is particularly valuable in pharmaceutical and agrochemical research due to its ability to introduce both trifluoromethyl and sulfonyl functionalities, which can improve metabolic stability and binding affinity. Its well-defined reactivity and stability under controlled conditions make it a reliable building block for complex molecule synthesis.
3,4-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride structure
1805510-92-2 structure
Product Name:3,4-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride
CAS No:1805510-92-2
MF:C8H2BrClF6O2S
MW:391.512700557709
CID:4975317
Update Time:2025-06-14

3,4-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3,4-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride
    • Inchi: 1S/C8H2BrClF6O2S/c9-5-2-3(19(10,17)18)1-4(7(11,12)13)6(5)8(14,15)16/h1-2H
    • InChI Key: UCALEVTUIMWFNK-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(C(F)(F)F)=C1C(F)(F)F)S(=O)(=O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 428
  • XLogP3: 4.4
  • Topological Polar Surface Area: 42.5

3,4-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013019117-1g
3,4-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride
1805510-92-2 97%
1g
1,519.80 USD 2021-06-25

Additional information on 3,4-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride

Recent Advances in the Application of 3,4-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride (CAS: 1805510-92-2) in Chemical and Biomedical Research

3,4-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride (CAS: 1805510-92-2) is a highly specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in medicinal chemistry and drug development. This sulfonyl chloride derivative, characterized by its trifluoromethyl and bromo substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of enzyme inhibitors, receptor modulators, and other pharmacologically relevant compounds.

One of the key areas of research involving this compound is its role in the synthesis of sulfonamide-based drugs. Sulfonamides are a well-known class of compounds with diverse biological activities, including antibacterial, antiviral, and anticancer properties. The presence of trifluoromethyl groups in 3,4-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride enhances its lipophilicity and metabolic stability, making it an attractive building block for drug candidates. Recent publications have highlighted its use in the development of novel carbonic anhydrase inhibitors, which are being investigated for the treatment of glaucoma, epilepsy, and certain cancers.

In addition to its pharmaceutical applications, this compound has also been utilized in materials science. Researchers have reported its incorporation into polymers and coatings to impart unique chemical resistance and thermal stability properties. The bromo substituent provides a reactive site for further functionalization, enabling the creation of tailored materials with specific performance characteristics. A 2023 study published in the Journal of Materials Chemistry demonstrated the successful use of this compound in the synthesis of high-performance fluorinated polymers for industrial applications.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and handling of 3,4-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride. Due to its reactivity as a sulfonyl chloride, proper storage conditions and reaction protocols are critical to ensure high yields and purity. A 2024 paper in Organic Process Research & Development detailed an improved synthetic route that minimizes side reactions and enhances scalability, addressing previous challenges in large-scale production.

Looking ahead, the potential of 3,4-Bis(trifluoromethyl)-5-bromobenzenesulfonyl chloride in drug discovery and materials science appears promising. Ongoing research is exploring its application in targeted drug delivery systems and as a precursor for advanced functional materials. As the demand for fluorinated compounds in the pharmaceutical and specialty chemicals industries continues to grow, this compound is likely to remain an important focus of scientific investigation.

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